Cas no 1934766-76-3 (tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate)

• Product Name: tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate
• CAS No: 1934766-76-3
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5153094
• Update Time: 2025-07-22

tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-methyl-1H-1,2,3-triazol-5-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate

• Inchi： 1S/C8H14N4O2/c1-5-6(11-12-10-5)9-7(13)14-8(2,3)4/h1-4H3,(H2,9,10,11,12,13)
• InChI Key： LZBZSGFOORJWEU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1NN=NC=1C

Additional information on tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate

Introduction to Tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate (CAS No. 1934766-76-3)

Tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate, with the chemical identifier CAS No. 1934766-76-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural incorporation of a 5-methyl-1H-1,2,3-triazol-4-yl moiety into the carbamate framework introduces unique pharmacophoric properties that make this molecule particularly interesting for drug discovery and development.

The tert-butyl group at the nitrogen position of the carbamate moiety enhances the stability and lipophilicity of the compound, making it a valuable candidate for further derivatization and optimization. This structural feature is particularly relevant in the design of small-molecule inhibitors and modulators, where physicochemical properties such as solubility, metabolic stability, and binding affinity are critical factors. The 5-methyl-1H-1,2,3-triazol-4-yl group, on the other hand, contributes to the compound's interactions with biological targets by providing a hydrogen bond acceptor site and a hydrophobic pocket. These features are often exploited in the development of kinase inhibitors, receptor modulators, and other therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and their potential as scaffolds for drug discovery. The triazole ring, a key component of the 5-methyl-1H-1,2,3-triazol-4-yl moiety, has been extensively studied for its bioactivity across various therapeutic areas. Notably, triazole derivatives have shown promise in antifungal and antiviral applications, as well as in the development of anticancer agents. The incorporation of a methyl group at position 5 further modulates the electronic properties of the triazole ring, influencing its reactivity and binding interactions with biological targets.

One of the most compelling aspects of tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate is its potential as a building block for novel therapeutic entities. The carbamate group is known to participate in various chemical transformations, including acylation reactions and nucleophilic substitutions, which facilitate its use in synthetic chemistry. Additionally, the tert-butyl group provides a handle for further functionalization via methods such as Boc protection or deprotection strategies. These attributes make this compound an attractive candidate for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening (HTS) to identify promising drug candidates. In this context, tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-yl)carbamate has been utilized in virtual screening campaigns to identify potential inhibitors of enzyme targets associated with inflammatory diseases and cancer. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases by interacting with critical residues within the active site. These findings have prompted further experimental validation through enzyme kinetic studies and X-ray crystallography.

Experimental investigations into the bioactivity of tert-butyl N-(5-methyl-1H-1,2,3-triazol-4-y l)carbamate have revealed intriguing insights into its mechanism of action. In vitro assays have demonstrated that this compound can modulate the activity of target enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. Furthermore, cell-based assays have shown that treatment with this compound can alter downstream signaling pathways associated with cell proliferation and survival. These observations suggest that tert-butyl N-(5-methyl-H)-1H,-2,H,-triazol--4--y l)carbamate may have therapeutic potential in conditions such as cancer and inflammation.

The synthesis of tert-butyl N-(5-methyl-H,-l,H,-l,H,-triazol--4--y l)carbamate involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions between tert-butanol derivatives and appropriately substituted hydrazines or hydrazides to form triazole intermediates. Subsequent carbamoylation reactions introduce the carbamate functionality at the nitrogen position under mild conditions using reagents such as phosgene or urea derivatives. Advances in green chemistry have also led to alternative synthetic routes that minimize hazardous waste generation while maintaining efficiency.

The physicochemical properties of tert-butyl N-(5-methyl-H,-l,H,-l,H,-triazol--4--y l)carbamate, including its solubility profile and partition coefficient (logP), are critical factors influencing its formulation and delivery systems. Computational methods such as Quantitative Structure-Affinity Relationships (QSAR) have been employed to predict these properties based on structural features derived from molecular modeling studies. Experimental characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has confirmed the structural integrity of synthesized batches.

In conclusion,tert-butyl N-(5-methyl-H,-l,H,-l,H,-triazol--4--y l)carbamate represents a promising compound with significant potential in pharmaceutical research due to its unique structural features and bioactivity profile. The combination of a stable carbamate moiety with a bioactive triazole scaffold positions this molecule as an excellent candidate for further exploration in drug discovery programs targeting cancer,CAS No 1934766 -76 -3 . As research continues to uncover new therapeutic applications for heterocyclic compounds,tert-butyl N-(5-methyl-H,-l,H,-l,H,-triazol--4--y l)carbamate is poised to play an important role in shaping future treatment strategies across multiple disease areas.